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Compound of Interest

Compound Name: 3-Epichromolaenide

Cat. No.: B15594424

In-Depth Technical Guide to 3-Epichromolaenide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Epichromolaenide is a sesquiterpenoid natural product isolated from the plant species
Chromolaena glaberrima. As a member of the sesquiterpene lactone class of compounds, it is
of significant interest to researchers in the fields of natural product chemistry, pharmacology,
and drug discovery due to the diverse biological activities exhibited by this class of molecules.
This technical guide provides a comprehensive overview of the chemical structure, properties,
and available data on 3-Epichromolaenide.

Chemical Structure and Properties

3-Epichromolaenide, also known as 3-Epihiyodorilactone B, is a complex sesquiterpenoid
characterized by a central ten-membered carbocyclic ring fused to a y-lactone.

Table 1: Chemical Identifiers for 3-Epichromolaenide
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Identifier Value Source

(9-acetyloxy-6,10-dimethyl-3-
methylidene-2-oxo-
3a,4,5,8,9,11a-

IUPAC Name [1]
hexahydrocyclodeca[b]furan-4-

yl) 4-hydroxy-2-methylbut-2-

enoate
Synonyms 3-Epihiyodorilactone B [1]
CAS Number 89913-53-1 [1]
Molecular Formula C22H2807 [1]
Molecular Weight 404.45 g/mol [1]
InChi Key FOCCASNSHDSZLN- o

XSHHNOJZSA-N

Table 2: Physicochemical Properties of 3-

Epichromolaenide
Property Value Source
Appearance Powder [1]

Note: Further experimental data on properties such as melting point, boiling point, and solubility
are not readily available in public databases and would require access to specialized chemical
literature.

Biological Activity

While specific details on the biological activity and mechanism of action for 3-
Epichromolaenide are limited in publicly accessible resources, sesquiterpene lactones as a
class are known to possess a wide range of pharmacological effects, including anti-
inflammatory, anticancer, and antimicrobial activities. Further research is needed to fully
elucidate the specific biological profile of 3-Epichromolaenide.
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Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Epichromolaenide are not currently
available. The compound is obtained through extraction and isolation from its natural source,

Chromolaena glaberrima.

Isolation of 3-Epichromolaenide from Chromolaena
glaberrima

The following is a generalized workflow for the isolation of sesquiterpenoids from plant material,
based on common phytochemical practices. The specific details for 3-Epichromolaenide
would be found in the primary scientific literature describing its initial isolation.
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Plant Material Processing

Aerial parts of Chromolaena glaberrima

Air-drying in the shade

Grinding to a coarse powder

Extrdction

Maceration or Soxhlet extraction with a suitable solvent (e.g., methanol or ethanol)

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure

Fractionation

[Solvent-solvent partitioning (e.g., with n-hexane, chloroform, ethyl acetate)j

Purififation

Column chromatography on silica gel

Preparative High-Performance Liquid Chromatography (HPLC)

Final Broduct

Pure 3-Epichromolaenide

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of 3-Epichromolaenide.
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Signaling Pathways

Information regarding the specific signaling pathways modulated by 3-Epichromolaenide is
not available in the reviewed public domain resources. Research into the biological activity of
this compound would be necessary to identify and characterize its interactions with cellular
signaling cascades.

Conclusion

3-Epichromolaenide is a structurally interesting sesquiterpenoid with potential for further
scientific investigation. This guide provides the foundational chemical information available in
the public domain. Deeper insights into its biological activities, physicochemical properties, and
detailed experimental protocols will require dedicated laboratory research and access to
specialized scientific publications. The provided information serves as a starting point for
researchers and drug development professionals interested in exploring the therapeutic
potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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